Cas no 14004-19-4 (Cyclohexanone,2-phenoxy-)

• Product Name: Cyclohexanone,2-phenoxy-
• CAS No: 14004-19-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 233733
• PubChem ID: 262089
• Update Time: 2025-05-20

Cyclohexanone,2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-phenoxy-
• 2-PHENOXYCYCLOHEXANONE
• Cyclohexanone, 2-phenoxy-
• BKZGSYYAKPEVPE-UHFFFAOYSA-N
• DTXSID90294234
• AKOS016224188
• 14004-19-4
• 2-phenoxy-cyclohexanone
• EN300-7353831
• SCHEMBL148639
• NSC95384
• 2-phenoxycyclohexan-1-one
• AKOS003093299
• phenoxycyclohexanone
• NSC-95384
• Z53833871

• MDL： MFCD08836171
• Inchi： 1S/C12H14O2/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-3,6-7,12H,4-5,8-9H2
• InChI Key： BKZGSYYAKPEVPE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Cyclohexanone,2-phenoxy-

Recent Advances in the Study of Cyclohexanone,2-phenoxy- (CAS: 14004-19-4) in Chemical and Biomedical Research

Cyclohexanone,2-phenoxy- (CAS: 14004-19-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and biomedical fields. This compound, characterized by its unique cyclohexanone structure with a phenoxy substituent, has been the subject of various studies exploring its synthesis, properties, and biological activities. The following research briefing provides an overview of the latest findings related to this compound, highlighting its relevance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of Cyclohexanone,2-phenoxy- to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for further applications in drug development and other biomedical uses.

In the realm of biomedical research, Cyclohexanone,2-phenoxy- has shown promising biological activities, including anti-inflammatory and antimicrobial properties. Preliminary in vitro studies have demonstrated its ability to inhibit the growth of certain bacterial strains, suggesting its potential as a novel antimicrobial agent. Additionally, its anti-inflammatory effects have been investigated in cell culture models, where it exhibited the capacity to reduce the production of pro-inflammatory cytokines. These findings underscore the compound's potential as a therapeutic candidate for treating infections and inflammatory conditions.

Further research has explored the mechanistic pathways through which Cyclohexanone,2-phenoxy- exerts its biological effects. Studies utilizing molecular docking and computational modeling have identified potential interactions between the compound and key enzymes or receptors involved in inflammatory and microbial pathways. These insights provide a foundation for future drug design efforts aimed at optimizing the compound's efficacy and selectivity.

Despite these promising findings, challenges remain in the development of Cyclohexanone,2-phenoxy- as a therapeutic agent. Issues such as bioavailability, toxicity, and stability need to be addressed through comprehensive preclinical studies. Ongoing research is focused on modifying the compound's structure to improve its pharmacokinetic properties while minimizing adverse effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, Cyclohexanone,2-phenoxy- (CAS: 14004-19-4) represents a compound of significant interest in the chemical and biomedical research communities. Its unique properties and potential therapeutic applications make it a valuable subject for further investigation. Continued research and development efforts are expected to shed more light on its mechanisms of action and optimize its use in medical and industrial contexts. This briefing serves as a snapshot of the current state of knowledge and highlights the exciting opportunities for future exploration in this area.